Cas no 2828444-01-3 (2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

• Product Name: 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• CAS No: 2828444-01-3
• MF: C₁₄H₂₃BN₂O₂S
• MW: 294.22
• CID: 5140779
• PubChem ID: 163201414
• Update Time: 2025-08-01

2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Butylthio)pyrimidine-5-boronic Acid pinacol ester
• 2828444-01-3
• 2-(butylsulfanyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• 2-butylsulfanyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• F75389

• Inchi： 1S/C14H23BN2O2S/c1-6-7-8-20-12-16-9-11(10-17-12)15-18-13(2,3)14(4,5)19-15/h9-10H,6-8H2,1-5H3
• InChI Key： WLQSDNPTGRKHLO-UHFFFAOYSA-N
• SMILES： CC1(C(OB(O1)C1C=NC(SCCCC)=NC=1)(C)C)C

Computed Properties

• Exact Mass: 294.1573293g/mol
• Monoisotopic Mass: 294.1573293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų

Additional information on 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine

Comprehensive Guide to 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS No. 2828444-01-3)

2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS No. 2828444-01-3) is a highly specialized boron-containing pyrimidine derivative that has gained significant attention in pharmaceutical and materials science research. This compound belongs to the class of organoboron compounds, which are widely recognized for their versatility in Suzuki-Miyaura cross-coupling reactions, a fundamental transformation in modern organic synthesis.

The molecular structure of 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine features two key functional groups: a butylthio moiety at the 2-position and a pinacol boronate ester at the 5-position of the pyrimidine ring. This unique combination makes it particularly valuable for drug discovery applications, where it serves as an important building block for the synthesis of more complex molecules.

Recent trends in medicinal chemistry have shown growing interest in boron-containing compounds, particularly due to their applications in protease inhibition and as potential therapeutic agents. The 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine structure offers researchers a versatile platform for developing novel enzyme inhibitors and biologically active molecules.

From a synthetic chemistry perspective, the pinacol boronate ester group in 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS No. 2828444-01-3) provides excellent stability while maintaining high reactivity in cross-coupling reactions. This makes it particularly valuable for parallel synthesis and combinatorial chemistry approaches, which are essential for modern high-throughput screening in drug discovery.

The butylthio substituent in this compound offers additional opportunities for structure-activity relationship (SAR) studies. Researchers can explore various modifications to this group to fine-tune the physicochemical properties of resulting compounds, such as lipophilicity, solubility, and metabolic stability.

In materials science applications, 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine has shown potential for the development of organic electronic materials. The combination of the electron-rich pyrimidine core with the boron-containing functional group creates interesting possibilities for designing novel organic semiconductors and photovoltaic materials.

When working with 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine, researchers should consider its storage conditions. Like many organoboron compounds, it is typically stored under inert atmosphere at low temperatures to maintain stability. Proper handling techniques are essential to preserve its reactivity for subsequent synthetic transformations.

The synthetic utility of 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS No. 2828444-01-3) extends to medicinal chemistry applications, where it can serve as a key intermediate for the preparation of kinase inhibitors and other targeted therapies. Recent publications have highlighted its use in the development of compounds targeting various disease pathways.

Quality control of 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical research applications.

As research into boron-based therapeutics continues to expand, compounds like 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine are becoming increasingly important. Their unique properties offer solutions to challenges in drug design, particularly in areas requiring precise control of molecular interactions and binding affinities.

The commercial availability of 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS No. 2828444-01-3) from specialized chemical suppliers has made it more accessible to researchers worldwide. This availability supports the growing demand for diverse building blocks in both academic and industrial settings.

Future research directions for 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine may include exploration of its potential in bioconjugation chemistry and development of targeted drug delivery systems. The compound's unique structural features position it as a valuable tool for addressing current challenges in precision medicine.

In conclusion, 2-(Butylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine represents an important class of synthetic intermediates with broad applications in drug discovery and materials science. Its combination of structural features and chemical reactivity makes it a versatile building block for researchers working at the forefront of molecular design and chemical innovation.